Cas no 887139-04-0 (BENZENEMETHANAMINE, 2-BROMO-4-FLUORO-N-METHYL-)

• Product Name: BENZENEMETHANAMINE, 2-BROMO-4-FLUORO-N-METHYL-
• CAS No: 887139-04-0
• MF: C₈H₉BrFN
• MW: 218.066164731979
• CID: 3373338
• PubChem ID: 20119399
• Update Time: 2024-10-26

BENZENEMETHANAMINE, 2-BROMO-4-FLUORO-N-METHYL- Chemical and Physical Properties

Names and Identifiers

• BENZENEMETHANAMINE, 2-BROMO-4-FLUORO-N-METHYL-
• N-(2-Bromo-4-fluorobenzyl)-N-methylamine
• 1-(2-Bromo-4-fluorophenyl)-N-methylmethanamine
• F76090
• N-Methyl-2-bromo-4-fluorobenzenemethaneamine
• 887139-04-0
• AKOS000158475
• [(2-BROMO-4-FLUOROPHENYL)METHYL](METHYL)AMINE

• Inchi： 1S/C8H9BrFN/c1-11-5-6-2-3-7(10)4-8(6)9/h2-4,11H,5H2,1H3
• InChI Key： VXSGFOJODCCASN-UHFFFAOYSA-N
• SMILES： C1(CNC)=CC=C(F)C=C1Br

Computed Properties

• Exact Mass: 216.99024g/mol
• Monoisotopic Mass: 216.99024g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines